Cas no 304698-96-2 (Nim-Trityl-L-histidine tert-butyl ester hydrochloride)

Nim-Trityl-L-histidine tert-butyl ester hydrochloride structure
304698-96-2 structure
Product Name:Nim-Trityl-L-histidine tert-butyl ester hydrochloride
CAS No:304698-96-2
Molecular Formula:C29H31N3O2
Molecular Weight:453.57534
MDL:MFCD03093489
CID:299591
PubChem ID:11363002

Nim-Trityl-L-histidine tert-butyl ester hydrochloride Properties

Names and Identifiers

    • L-Histidine,1-(triphenylmethyl)-, 1,1-dimethylethyl ester
    • H-His(1-Trt)-OtBu
    • H-HIS(TAU-TRT)-OTBU
    • H-HIS(TRT)-OTBU
    • H-HIS(T-TRT)-OTBU
    • HISTIDINE(1-TRT)-OTBU
    • N-IM-TRITYL-L-HISTIDINE T-BUTYL ESTER
    • H-His(-Trt)-OtBu
    • BXLIDDXLXQZXMR-SANMLTNESA-N
    • MFCD03093489
    • Tert-butyl (2S)-2-amino-3-(1-tritylimidazol-4-yl)propanoate
    • tert-Butyl 1-(triphenylmethyl)-L-histidine ester
    • FD21688
    • tert-butyl (2S)-2-amino-3-[1-(triphenylmethyl)-1H-imidazol-4-yl]propanoate
    • SCHEMBL7368138
    • tert-Butyl Nt-trityl-L-histidinate
    • His(Trt)-OtBu
    • EN300-19831272
    • 304698-96-2
    • (S)-tert-Butyl 2-amino-3-(1-trityl-1H-imidazol-4-yl)propanoate
    • MDL： MFCD03093489
    • InChIKey： BXLIDDXLXQZXMR-UHFFFAOYSA-N
    • Inchi： InChI=1S/C29H31N3O2/c1-28(2,3)34-27(33)26(30)19-25-20-32(21-31-25)29(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18,20-21,26H,19,30H2,1-3H3
    • SMILES： CC(OC(C(CC1N=CN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=1)N)=O)(C)C

Computed Properties

  • Exact Mass: 453.24162724g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 453.24162724g/mol
  • Heavy Atom Count: 34
  • Complexity: 597
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

Nim-Trityl-L-histidine tert-butyl ester hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF65672-250mg
H-HIS(1-TRT)-OTBU
 304698-96-2 ≥ 95 %
250mg
 $338.00 2024-04-20
abcr
AB393556-1g
H-His(trt)-OtBu; .
 304698-96-2
1g
 €323.00 2024-07-23
Chemenu
CM312516-5g
(S)-tert-Butyl 2-amino-3-(1-trityl-1H-imidazol-4-yl)propanoate
 304698-96-2 95%
5g
 $912
Enamine
EN300-19831272-0.05g
304698-96-2
0.05g
 $563.0 2023-09-16
TRC
N233595-100mg
Nim-Trityl-L-histidine tert-butyl ester hydrochloride
 304698-96-2
100mg
 $ 220.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1732810-1g
(S)-tert-Butyl 2-amino-3-(1-trityl-1H-imidazol-4-yl)propanoate
 304698-96-2 98%
1g
 ￥2296.00 2024-08-02
SHENG KE LU SI SHENG WU JI SHU
sc-475899-250 mg
Nim-Trityl-L-histidine tert-butyl ester hydrochloride,
 304698-96-2
250MG
 ￥820.00 2023-07-11

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Amadis Chemical Company Limited
(CAS:304698-96-2)Nim-Trityl-L-histidine tert-butyl ester hydrochloride
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Purity:99%
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